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Compound of Interest

Compound Name: Arsanilic acid

Cat. No.: B1665176 Get Quote

Arsanilic acid, an organoarsenic compound, requires careful handling and disposal due to its

significant health and environmental hazards.[1][2] Adherence to proper disposal procedures is

critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide provides essential safety and logistical information for the disposal of

arsanilic acid in a research and development setting.

Immediate Safety and Hazard Information
Arsanilic acid is classified as a hazardous substance, being toxic if swallowed or inhaled and

a suspected carcinogen.[1][3] It is also very toxic to aquatic life, with the potential for long-term

adverse effects on the environment.[1][3][4] Chronic exposure may lead to cumulative health

effects, and contact with skin, eyes, or inhalation of dust should be strictly avoided.[1][5] In

case of exposure, immediate medical attention is required.[3][5]
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Hazard
Classification/Parameter

Description Source

Acute Oral Toxicity Category 3 [3]

Acute Inhalation Toxicity Category 3 [3]

Carcinogenicity Category 1A / Group 1 [3]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects
[1][3][4]

US EPA Hazardous Waste

Number

D004 (if extract contains > 5

mg/L of arsenic)
[1]

OSHA Permissible Exposure

Limit (PEL)
0.5 mg/m³ (as As) [6]

Step-by-Step Disposal Protocol
The disposal of arsanilic acid must comply with all local, state, and federal regulations.[1] The

following steps provide a general framework for its proper disposal:

Personal Protective Equipment (PPE): Before handling arsanilic acid waste, personnel

must be equipped with appropriate PPE, including chemical safety goggles or a face shield,

protective gloves, and clothing to prevent skin exposure.[5][7] A NIOSH/MSHA-approved

respirator should be used if there is a risk of dust inhalation.[3][5]

Waste Collection:

Collect surplus and non-recyclable arsanilic acid in a designated, suitable, and closed

container.[7]

Avoid generating dust during collection.[1][7] Use dry clean-up procedures such as

sweeping and shoveling.[1][7]

The container must be clearly labeled as hazardous waste, indicating the contents

(Arsanilic Acid).
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Container Management:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids.[3][5]

Ensure the container is tightly closed to prevent leaks or spills.[5][8]

Empty containers of arsanilic acid are also considered hazardous and must be handled

accordingly.[1] They should be decontaminated or punctured to prevent reuse.[1]

Environmental Precautions:

Under no circumstances should arsanilic acid or its washings be allowed to enter drains,

sewers, or waterways.[1][3]

Prevent any release into the environment.[1][4] In case of an accidental spill, contain the

material, prevent it from spreading, and collect it for disposal.[3][7]

Final Disposal:

Arsanilic acid waste must be disposed of through a licensed hazardous waste disposal

company.[7]

Acceptable disposal methods include burial in a landfill specifically licensed for chemical

and pharmaceutical wastes or incineration in a licensed apparatus.[1]

Consult with your institution's environmental health and safety (EHS) department to

ensure compliance with all regulatory requirements.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of arsanilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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